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Cat. No.: B041969 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of the species sensitivity distribution for a

range of brominated phenols, offering crucial data for researchers, scientists, and drug

development professionals. By summarizing quantitative toxicity data and detailing

experimental protocols, this document serves as a vital resource for environmental risk

assessment and understanding the ecological impact of these compounds.

Executive Summary
Brominated phenols are a class of chemicals used in a variety of industrial applications,

including as flame retardants and intermediates in chemical synthesis. Their presence in

aquatic environments raises concerns about their potential toxicity to a diverse range of

species. This guide synthesizes available ecotoxicological data to compare the sensitivity of

different aquatic organisms to various brominated phenols. The data clearly indicates that

toxicity varies significantly among different brominated phenols and across species, highlighting

the importance of a multi-species approach for accurate environmental risk assessment.

Generally, increased bromination tends to correlate with higher toxicity.

Species Sensitivity Distribution: Quantitative Data
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The following tables summarize the acute and chronic toxicity of several brominated phenols to

a range of aquatic species. This data is essential for constructing species sensitivity

distributions (SSDs), which are cumulative probability distributions of the toxicity values for

different species.

Table 1: Acute Toxicity of Brominated Phenols to Aquatic Species
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Brominated
Phenol

Species
Trophic
Level

Endpoint
(Duration)

Value
(mg/L)

Reference(s
)

2,4,6-

Tribromophen

ol

Selenastrum

capricornutu

m

Algae
EC50 (72h,

biomass)
0.76 [1]

Selenastrum

capricornutu

m

Algae
EC50 (72h,

growth rate)
1.6 [1]

Scenedesmu

s

quadricauda

Algae EC50 (96h) 2.67 [2]

Daphnia

magna
Invertebrate EC50 (48h) 0.26 [1]

Daphnia

magna
Invertebrate EC50 (48h) 1.57 [2]

Cyprinus

carpio (Carp)
Fish LC50 (96h) 1.1 [1]

2,4-

Dibromophen

ol

Scenedesmu

s

quadricauda

Algae EC50 (96h) 8.73 [2]

Daphnia

magna
Invertebrate EC50 (48h) 2.17 [2]

2,6-

Dibromophen

ol

Scenedesmu

s

quadricauda

Algae EC50 (96h) 9.90 [2]

Pseudokirchn

eriella

subcapitata

Algae EC50 49 [2]

Daphnia

magna
Invertebrate EC50 (48h) 2.78 [2]
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2-

Bromophenol

Daphnia

magna
Invertebrate EC50 (48h) 0.9 [3]

4-

Bromophenol

Daphnia

magna
Invertebrate EC50 (48h) 5.59 [4]

Table 2: Chronic Toxicity of Brominated Phenols to Aquatic Species

Brominated
Phenol

Species
Trophic
Level

Endpoint
(Duration)

Value
(mg/L)

Reference(s
)

2,4,6-

Tribromophen

ol

Selenastrum

capricornutu

m

Algae
NOEC (72h,

biomass)
0.22 [1]

Selenastrum

capricornutu

m

Algae
NOEC (72h,

growth rate)
1.0 [1]

Daphnia

magna
Invertebrate

NOEC (21d,

reproduction)
0.1 [1]

Experimental Protocols
The toxicity data presented in this guide were generated following standardized methodologies,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure the reliability and comparability of ecotoxicological data.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater microalgae or

cyanobacteria.[5]

Test Organism: Typically Pseudokirchneriella subcapitata or other green algae and

cyanobacteria species.[6]
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Principle: Exponentially growing cultures of the test organisms are exposed to a range of

concentrations of the test substance in batch cultures, usually for 72 hours.[5]

Endpoint: The primary endpoint is the inhibition of growth, measured as a reduction in

biomass or growth rate compared to control cultures.[5] From this, the ECx values (e.g.,

EC50, the concentration causing 50% inhibition) and the No-Observed-Effect Concentration

(NOEC) are determined.[7]

Test Conditions: Cultures are maintained under controlled conditions of temperature, light,

and nutrient levels to allow for exponential growth.[5]

OECD Guideline 202: Daphnia sp., Acute Immobilisation
Test
This guideline describes a method to assess the acute toxicity of chemicals to daphnids

(Daphnia magna or other suitable species).[8]

Test Organism: Young daphnids, less than 24 hours old.[2]

Principle: Daphnids are exposed to a series of concentrations of the test substance for 48

hours.[8]

Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation.[9] The EC50 at 48 hours is calculated.[8]

Test Conditions: The test is conducted in a static or semi-static system without feeding the

daphnids.[10] Water quality parameters such as pH, temperature, and dissolved oxygen are

monitored.

OECD Guideline 203: Fish, Acute Toxicity Test
This test is designed to determine the acute lethal toxicity of a substance to fish.[11]

Test Organism: Various fish species can be used, with zebrafish (Danio rerio) and rainbow

trout (Oncorhynchus mykiss) being common choices.[12]
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Principle: Fish are exposed to a range of concentrations of the test substance for a period of

96 hours.[13]

Endpoint: The primary endpoint is mortality, and the LC50 (the concentration that is lethal to

50% of the test fish) is determined at 24, 48, 72, and 96 hours.[13]

Test Conditions: The test is typically conducted in a semi-static or flow-through system to

maintain stable concentrations of the test substance.[14]

OECD Guideline 211: Daphnia magna Reproduction Test
This is a chronic toxicity test that assesses the impact of a substance on the reproductive

output of Daphnia magna.[15][16]

Test Organism: Young female daphnids, less than 24 hours old at the start of the test.[5]

Principle: Daphnids are exposed to a range of concentrations of the test substance over a

21-day period.

Endpoint: The primary endpoint is the total number of living offspring produced per parent

animal.[5] The ECx for reproduction and the NOEC are determined.[5]

Test Conditions: The test is conducted under semi-static or flow-through conditions with

regular feeding of the daphnids.[1]

Visualizing Species Sensitivity
The following diagrams illustrate key concepts and workflows related to the species sensitivity

distribution of brominated phenols.
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Caption: Conceptual workflow for developing and applying a Species Sensitivity Distribution

(SSD).
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Caption: Simplified workflow for key aquatic toxicity tests used for brominated phenols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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